N-[3-(acetylamino)phenyl]-2-(4-methoxyphenoxy)propanamide

• Molecular Formula: C18H20N2O4
• Molecular Weight: 328.4 g/mol
• IUPAC Name: N-(3-acetamidophenyl)-2-(4-methoxyphenoxy)propanamide
• InChI: InChI=1S/C18H20N2O4/c1-12(24-17-9-7-16(23-3)8-10-17)18(22)20-15-6-4-5-14(11-15)19-13(2)21/h4-12H,1-3H3,(H,19,21)(H,20,22)
• InChI Key: BTOVWKAFQFQOHT-UHFFFAOYSA-N
• SMILES: CC(C(=O)NC1=CC=CC(=C1)NC(=O)C)OC2=CC=C(C=C2)OC

Description

N-[3-(acetylamino)phenyl]-2-(4-methoxyphenoxy)propanamide, commonly known as AMPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. AMPP belongs to the class of amide compounds and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of AMPP is not fully understood, but it is thought to involve the inhibition of certain enzymes and the modulation of cytokine and chemokine production. AMPP has been shown to inhibit the activity of COX-2, which is involved in the production of prostaglandins, and MMP-9, which is involved in the degradation of extracellular matrix proteins. These effects may contribute to the anti-inflammatory and anti-tumor properties of AMPP.
Biochemical and Physiological Effects:
AMPP has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that AMPP inhibits the proliferation of cancer cells and induces apoptosis. In vivo studies have shown that AMPP reduces tumor growth and metastasis in animal models of cancer. Additionally, AMPP has been shown to modulate the production of cytokines and chemokines in vitro and in vivo, suggesting a potential role in immune regulation.

Advantages and Limitations for Lab Experiments

AMPP has several advantages for lab experiments, including its stability and solubility in various solvents. However, AMPP has some limitations, including its potential toxicity and the need for further studies to determine its optimal dosage and administration route.

Future Directions

There are several future directions for the study of AMPP, including its potential applications in the treatment of cancer and inflammatory disorders. Further studies are needed to determine the optimal dosage and administration route of AMPP for these applications. Additionally, the mechanism of action of AMPP needs to be further elucidated to better understand its effects on cancer cells and the immune system. Finally, the potential toxicity of AMPP needs to be further investigated to ensure its safety for use in humans.

Synthesis Methods

AMPP can be synthesized using various methods, including the reaction of 4-methoxyphenol with 3-aminobenzoic acid, followed by acetylation and coupling with 2-(4-bromophenoxy)propanoic acid. Another method involves the reaction of 4-methoxyphenol with 3-aminobenzoic acid, followed by acetylation and coupling with 2-(4-chlorophenoxy)propanoic acid. These methods have been reported in the literature and have been used to synthesize AMPP in sufficient quantities for research purposes.

Scientific Research Applications

AMPP has been extensively studied for its potential applications in biomedical research. It has been shown to exhibit anti-inflammatory and anti-tumor properties, making it a potential candidate for the treatment of various diseases, including cancer and inflammatory disorders. AMPP has also been studied for its effects on the immune system, and it has been shown to modulate the production of cytokines and chemokines. Additionally, AMPP has been shown to inhibit the activity of certain enzymes, including COX-2 and MMP-9, which are involved in inflammation and cancer progression.